Cas no 4074-23-1 (1,3,5-Trimethyl-1,4-cyclohexadiene)

• Product Name: 1,3,5-Trimethyl-1,4-cyclohexadiene
• CAS No: 4074-23-1
• MF: C₉H₁₄
• MW: 122.207462787628
• MDL: MFCD04974021
• CID: 84920
• PubChem ID: 10931427
• Update Time: 2025-04-18

1,3,5-Trimethyl-1,4-cyclohexadiene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trimethyl-1,4-cyclohexadiene
• 1,3,5-trimethylcyclohexa-1,4-diene
• 1,3,5-Trimethyl-1,4-dihydrobenzol
• 1,3,5-Trimethyl-cyclohexa-1,4-dien
• 1,3,5-trimethyl-cyclohexa-1,4-diene
• 1,3,5-Trimethylcyclohexadien-1,4
• 2,4,6-trimethylcyclohexa-1,4-diene
• MFCD04974021
• 1,4-Cyclohexadiene, 1,3,5-trimethyl-
• AKOS025295303
• DTXSID10448676
• 4074-23-1

• MDL： MFCD04974021
• Inchi： 1S/C9H14/c1-7-4-8(2)6-9(3)5-7/h4-5,7H,6H2,1-3H3
• InChI Key： FWNSPYIKHBSEAH-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C)CC(C)=C1

Computed Properties

• Exact Mass: 122.11000
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.82
• Boiling Point: 172°C
• Flash Point: 172°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.91880

1,3,5-Trimethyl-1,4-cyclohexadiene Security Information

• Hazardous Material transportation number：UN3295
• HazardClass：3
• PackingGroup：III
• Packing Group：III